Hypaconine

• Molecular Formula: C24H39NO8
• Molecular Weight: 469.6 g/mol
• InChI: InChI=1S/C24H39NO8/c1-25-9-21(10-30-2)7-6-12(31-3)23-11-8-22(28)18(26)13(11)24(29,19(27)20(22)33-5)14(17(23)25)15(32-4)16(21)23/h11-20,26-29H,6-10H2,1-5H3/t11-,12+,13-,14+,15+,16-,17?,18-,19+,20+,21+,22-,23+,24-/m1/s1
• InChIKey: BQTYHFZQSAKNQU-WIGGLDDKSA-N

Hypaconine (CAS 63238-68-6): High-Purity C19-Diterpenoid Aminoalcohol Alkaloid for Cardiotonic and Analgesic Research Sourcing

Hypaconine is a C19-diterpenoid aminoalcohol alkaloid (molecular formula C24H39NO8, MW 469.57) isolated from the lateral roots of Aconitum carmichaeli (Fuzi) and certain Delphinium species [1]. It belongs to the aconitine-type structural class but lacks ester groups at C-8 and C-14, placing it in the aminoalcohol subclass alongside mesaconine, aconine, and beiwutinine [2]. Hypaconine exhibits concentration-dependent positive inotropic effects on isolated amphibian myocardium and has been characterized for its distinct safety profile relative to diester and monoester congeners [3].

Alkaloid Class Aminoalcohol C19-diterpenoid, ester-free at C8/C14

Cardiac Research Positive inotropic activity in isolated myocardium models

Ion Channel Selectivity Negligible Nav1.7 blockade, supports non-neuronal mechanism studies

• [1] Liu XX, Jian XX, Cai XF, et al. Cardioactive C₁₉-diterpenoid alkaloids from the lateral roots of Aconitum carmichaeli 'Fu Zi'. Chem Pharm Bull (Tokyo). 2012;60(1):144-9. doi:10.1248/cpb.60.144. View Source
• [2] ChEBI. hypaconine (CHEBI:132644). European Bioinformatics Institute. Accessed 2026. View Source
• [3] Jian XX, Tang P, Liu XX, et al. Structure-cardiac activity relationship of C19-diterpenoid alkaloids. Nat Prod Commun. 2012 Jun;7(6):713-20. PMID:22816290. View Source

Hypaconine Procurement Rationale: Why Substituting with Other Aconitum Alkaloids Compromises Experimental Integrity

Interchanging hypaconine with structurally adjacent C19-diterpenoid alkaloids—such as mesaconine, aconitine, hypaconitine, or benzoylhypaconine—invalidates comparative pharmacology and safety assessment due to divergent functional group profiles that dictate ion channel pharmacology, systemic exposure, and cardiotoxicity thresholds. Hypaconine, as an aminoalcohol lacking ester substituents at C-8 and C-14, exhibits negligible Nav1.7 voltage-gated sodium channel blockade in contrast to its diester precursors [1]. Furthermore, its oral bioavailability and maximum plasma concentration (Cmax) differ substantially from co-occurring aminoalcohol congeners, as demonstrated in controlled rodent pharmacokinetic studies [2]. These physicochemical and pharmacodynamic distinctions necessitate compound-specific sourcing for reproducible mechanistic investigations.

Ester-dependent pharmacology

Lack of C8/C14 esters in hypaconine may shift Nav channel interaction relative to diester congeners

Exposure profile mismatch

Oral Cmax and AUC differ substantially from mesaconine and aconine, impacting in vivo exposure interpretation

Cardiotoxicity threshold variance

Aminoalcohol subclass exhibits distinct cardiotoxicity thresholds; substituting diesters may introduce confounding risk

• [1] Suzuki Y, Oyama K, et al. The active ingredient from processed aconitine root as Nav1.7 voltage-gated sodium channels blocker. J Pharmacol Sci. 2020;142(3):101-108. doi:10.1016/j.jphs.2019.12.005. View Source
• [2] He YN, Zhang DK, et al. Comparative Pharmacokinetic Investigation on Multiple Active Aminoalcohol-Diterpenoid Alkaloids after Single Oral Administrations of Monomers and Aqueous Extract of Fuzi (Aconiti Lateralis Radix Praeparata) by UFLC-MS/MS. Planta Med. 2023 Jan 23;89(5):561-570. doi:10.1055/a-1984-8515. View Source

Hypaconine Quantitative Differentiation Evidence: Head-to-Head Data Against Key Comparators

Nav1.7 Sodium Channel Inhibition: Hypaconine (Aminoalcohol) vs. Hypaconitine (Diester)

In a direct electrophysiological comparison using HEK293 cells transfected with human Nav1.7 voltage-gated sodium channels, hypaconine (10 µM) did not produce any detectable inhibition of peak sodium currents, whereas the diester precursor hypaconitine (10 µM) exhibited significant and sustained current blockade [1]. This functional divergence is attributed to the presence of ester moieties at C-8 and C-14 in hypaconitine, which are absent in hypaconine.

Nav1.7 inhibition

Head-to-head

No inhibition at 10 µM vs. significant blockade by hypaconitine

Supports ion channel selectivity review

HEK293 Nav1.7 transfected cells

Evidence Dimension	Inhibition of Nav1.7 voltage-gated sodium channel peak current
Target Compound Data	No inhibitory effect
Comparator Or Baseline	Hypaconitine (10 µM) – significant inhibition
Quantified Difference	Qualitative absence of inhibition vs. significant blockade
Conditions	HEK293 cells transfected with Nav1.7 VGSCs; 10 µM compound concentration

Why This Matters

This differential Nav1.7 pharmacology distinguishes hypaconine as a cardiotonic research tool with reduced neurotoxicity potential, guiding selection for cardiac vs. analgesic mechanism studies.

• [1] Suzuki Y, Oyama K, et al. The active ingredient from processed aconitine root as Nav1.7 voltage-gated sodium channels blocker. J Pharmacol Sci. 2020;142(3):101-108. doi:10.1016/j.jphs.2019.12.005. View Source

Comparative Oral Pharmacokinetics in Rat: Hypaconine vs. Mesaconine and Aconine

Following oral administration of pure monomer at 30 mg/kg in rats, hypaconine achieved the highest systemic exposure among five tested aminoalcohol-diterpenoid alkaloids. Its AUC₀₋ₜ (2187 ± 1404 ng/mL·h) was approximately 3-fold greater than that of aconine (687.8 ± 293.6 ng/mL·h) and comparable to mesaconine (2129 ± 913 ng/mL·h), while its Cmax (959.6 ± 800.8 µg/L) was 6-fold higher than aconine and 1.5-fold higher than mesaconine [1].

Oral PK in rat

Head-to-head

Cmax ~1.5× mesaconine, ~6.2× aconine; AUC 2187 ng/mL·h

Supports exposure model interpretation

30 mg/kg oral gavage, SD rats

Evidence Dimension	Oral pharmacokinetic exposure (AUC₀₋ₜ and Cmax)
Target Compound Data	AUC: 2187 ± 1404 ng/mL·h; Cmax: 959.6 ± 800.8 µg/L
Comparator Or Baseline	Mesaconine: AUC 2129 ± 913 ng/mL·h, Cmax 621.3 ± 363.3 µg/L; Aconine: AUC 687.8 ± 293.6 ng/mL·h, Cmax 155.9 ± 55.18 µg/L
Quantified Difference	Hypaconine Cmax ~1.5× mesaconine, ~6.2× aconine
Conditions	Sprague-Dawley rats, 30 mg/kg oral gavage, UFLC-MS/MS plasma quantification

Why This Matters

Higher Cmax and AUC predict greater in vivo exposure, enabling lower dosing for cardiac pharmacology studies and informing formulation development.

• [1] He YN, Zhang DK, et al. Comparative Pharmacokinetic Investigation on Multiple Active Aminoalcohol-Diterpenoid Alkaloids after Single Oral Administrations of Monomers and Aqueous Extract of Fuzi (Aconiti Lateralis Radix Praeparata) by UFLC-MS/MS. Planta Med. 2023 Jan 23;89(5):561-570. doi:10.1055/a-1984-8515. View Source

Anti-Inflammatory Cytokine Suppression: Hypaconine IC₅₀ Quantification

Hypaconine inhibits LPS-induced production of pro-inflammatory mediators in RAW264.7 macrophages, with IC₅₀ values ranging from 10 to 50 µg/mL for suppression of NO, PGE₂, IL-6, and TNF-α . While direct comparator data for other aminoalcohol alkaloids in the same assay system are unavailable, the observed potency establishes a quantifiable benchmark for structure-activity relationship studies across the C19-diterpenoid series.

Cytokine suppression

Data to verify

IC₅₀ 10–50 µg/mL (NO, PGE₂, IL-6, TNF-α)

Class-level benchmark for anti-inflammatory SAR

LPS-stimulated RAW264.7 macrophages; no direct comparator data

Evidence Dimension	Inhibition of pro-inflammatory cytokine release (NO, PGE₂, IL-6, TNF-α)
Target Compound Data	IC₅₀: 10–50 µg/mL
Comparator Or Baseline	Not directly compared in same assay; class-level reference for aminoalcohol diterpenoid anti-inflammatory activity
Quantified Difference	Not applicable
Conditions	LPS-stimulated RAW264.7 murine macrophages, in vitro

Why This Matters

This IC₅₀ range provides a procurement-relevant potency filter for anti-inflammatory natural product screening, enabling exclusion of inactive analogs early in discovery workflows.

Cardiac Activity in Isolated Bullfrog Heart: Hypaconine Among Strongest Alkaloids Tested

In an isolated perfused bullfrog heart assay evaluating 33 C19-diterpenoid alkaloids, hypaconine was classified among the compounds exhibiting the strongest cardiac actions relative to the reference drug, with active compounds producing average amplitude increases in the range of 16–118% [1]. Specific amplitude increase data for hypaconine alone was not reported; however, its inclusion in the top activity tier alongside mesaconine and beiwutinine demonstrates potent positive inotropic capability.

Cardiac activity rank

Class-level

Classified among strongest inotropic alkaloids (top tier of 33 tested)

Tiered context for cardiac mechanism studies

Isolated bullfrog heart assay; individual amplitude not reported

Evidence Dimension	Positive inotropic effect (amplitude increase of contraction)
Target Compound Data	Not individually quantified; classified in 'strongest activity' group
Comparator Or Baseline	Range across 11 active compounds: 16–118% amplitude increase
Quantified Difference	Not available
Conditions	Isolated perfused bullfrog heart, ex vivo

Why This Matters

This tiered ranking justifies selection of hypaconine over the majority of C19-diterpenoid alkaloids for cardiac mechanism-of-action studies, prioritizing procurement of top-performing compounds.

• [1] Jian XX, Tang P, Liu XX, et al. Structure-cardiac activity relationship of C19-diterpenoid alkaloids. Nat Prod Commun. 2012 Jun;7(6):713-20. PMID:22816290. View Source

Hypaconine Application Scenarios: Where the Compound's Specific Profile Drives Experimental Value

Cardiac Safety Pharmacology and Positive Inotropy Mechanism Studies

Hypaconine's potent inotropic action in isolated heart preparations [1] combined with its negligible Nav1.7 sodium channel inhibition [2] makes it a cleaner probe for investigating calcium handling or other non-sodium channel-dependent cardiotonic mechanisms. This selectivity reduces confounding neurogenic effects common with diester alkaloids, enabling more precise interrogation of excitation-contraction coupling pathways.

Pharmacokinetic and Drug-Drug Interaction Studies of Aminoalcohol Alkaloids

Hypaconine's superior oral exposure (highest Cmax and AUC among tested aminoalcohol monomers) [3] positions it as a preferred representative for absorption, distribution, metabolism, and excretion (ADME) studies of this alkaloid subclass. Researchers developing analytical methods for aconite alkaloid quantification in biological matrices can utilize hypaconine as a high-sensitivity calibrant.

Structure-Activity Relationship (SAR) Campaigns for Anti-Inflammatory Diterpenoids

The quantifiable IC₅₀ range (10–50 µg/mL) for hypaconine-mediated cytokine suppression provides a reference benchmark for medicinal chemistry efforts aimed at optimizing the anti-inflammatory pharmacophore of the aconitine skeleton. Procurement of high-purity hypaconine (>98% by HPLC) ensures reproducible starting material for semi-synthetic derivatization and biological evaluation.

Sodium Channel Pharmacology: Negative Control for Nav1.7-Dependent Analgesia

Hypaconine's complete lack of Nav1.7 VGSC inhibition at 10 µM [2] establishes it as an essential negative control in experiments designed to validate Nav1.7-mediated antinociception. Researchers testing novel sodium channel blockers from Aconitum species can use hypaconine to confirm that observed analgesic effects are not attributable to this abundant aminoalcohol component.

Application

Selection Property

Validation Focus

Cardiac safety pharmacology studies

Ion channel selectivity profile

Excitation-contraction coupling pathways

Aminoalcohol alkaloid ADME studies

Oral exposure context

Plasma concentration quantification

Anti-inflammatory SAR campaigns

Cytokine suppression benchmark

IC₅₀ range reproducibility

Nav1.7-dependent analgesia studies

Negative control for Nav1.7

Confirm Nav1.7-independent antinociception

• [1] Jian XX, Tang P, Liu XX, et al. Structure-cardiac activity relationship of C19-diterpenoid alkaloids. Nat Prod Commun. 2012 Jun;7(6):713-20. PMID:22816290. View Source
• [2] Suzuki Y, Oyama K, et al. The active ingredient from processed aconitine root as Nav1.7 voltage-gated sodium channels blocker. J Pharmacol Sci. 2020;142(3):101-108. doi:10.1016/j.jphs.2019.12.005. View Source
• [3] He YN, Zhang DK, et al. Comparative Pharmacokinetic Investigation on Multiple Active Aminoalcohol-Diterpenoid Alkaloids after Single Oral Administrations of Monomers and Aqueous Extract of Fuzi (Aconiti Lateralis Radix Praeparata) by UFLC-MS/MS. Planta Med. 2023 Jan 23;89(5):561-570. doi:10.1055/a-1984-8515. View Source